Cas no 812641-03-5 (1-(5-chloropyridin-2-yl)cyclopropylmethanamine)

• Product Name: 1-(5-chloropyridin-2-yl)cyclopropylmethanamine
• CAS No: 812641-03-5
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• CID: 6287385
• PubChem ID: 96853409
• Update Time: 2025-05-23

1-(5-chloropyridin-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloropyridin-2-yl)cyclopropylmethanamine
• Cyclopropanemethanamine, 1-(5-chloro-2-pyridinyl)-

• Inchi： 1S/C9H11ClN2/c10-7-1-2-8(12-5-7)9(6-11)3-4-9/h1-2,5H,3-4,6,11H2
• InChI Key： XFNQMFZJXWPZCZ-UHFFFAOYSA-N
• SMILES： C1(C2=NC=C(Cl)C=C2)(CN)CC1

Experimental Properties

• Density: 1.252±0.06 g/cm3(Predicted)
• Boiling Point: 279.1±25.0 °C(Predicted)
• pka: 10.36±0.29(Predicted)

Additional information on 1-(5-chloropyridin-2-yl)cyclopropylmethanamine

Introduction to 1-(5-chloropyridin-2-yl)cyclopropylmethanamine and Its Significance in Modern Chemical Research

1-(5-chloropyridin-2-yl)cyclopropylmethanamine, a compound with the CAS number 812641-03-5, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in the development of novel therapeutic agents. The cyclopropylmethanamine moiety, combined with the 5-chloropyridin-2-yl substituent, provides a rich scaffold for further chemical manipulation and biological evaluation.

The structural composition of 1-(5-chloropyridin-2-yl)cyclopropylmethanamine makes it an intriguing candidate for further investigation. The presence of a chlorinated pyridine ring suggests potential interactions with biological targets, while the cyclopropylamine group introduces a rigid, three-membered ring that can influence both electronic and steric properties. This combination has led to its exploration in various chemical and biological contexts.

In the realm of pharmaceutical research, the development of new molecular entities is driven by the need for compounds with improved efficacy, selectivity, and pharmacokinetic profiles. 1-(5-chloropyridin-2-yl)cyclopropylmethanamine fits into this landscape as a versatile building block. Its ability to serve as a precursor for more complex derivatives has been highlighted in several recent studies. For instance, researchers have demonstrated its utility in generating novel analogs that exhibit promising activity against various biological pathways.

One of the most compelling aspects of this compound is its potential application in drug discovery. The pyridine core is a common motif in many bioactive molecules, and the introduction of chlorine atoms often enhances binding affinity to biological targets. The cyclopropylamine moiety, on the other hand, can contribute to metabolic stability and oral bioavailability. These features make 1-(5-chloropyridin-2-yl)cyclopropylmethanamine a valuable asset in the medicinal chemist's toolkit.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have been employed to predict how 1-(5-chloropyridin-2-yl)cyclopropylmethanamine interacts with potential target proteins. These simulations have provided insights into key binding pockets and have guided the design of more optimized derivatives. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The synthesis of 1-(5-chloropyridin-2-yl)cyclopropylmethanamine also presents interesting challenges and opportunities. The synthesis involves multiple steps, including the formation of the cyclopropane ring and the introduction of the chlorinated pyridine substituent. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore this compound in larger-scale applications.

In conclusion, 1-(5-chloropyridin-2-yl)cyclopropylmethanamine (CAS no. 812641-03-5) is a compound of significant interest in modern chemical research. Its unique structural features and potential applications in pharmaceutical development make it a compelling subject for further investigation. As research continues to uncover new methodologies and applications, this compound is poised to play an important role in the advancement of medicinal chemistry.